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Compound of Interest

Compound Name: 5-Propylbenzene-1,3-diol-d5

Cat. No.: B15289376 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies associated with the quality control of 5-Propylbenzene-1,3-diol-d5. This

deuterated standard is critical for use as an internal standard in quantitative mass

spectrometry-based analyses, aiding in drug metabolism studies, pharmacokinetic research,

and clinical trial sample analysis.

Product Identification and Specifications
This section details the fundamental chemical and physical properties of 5-Propylbenzene-1,3-
diol-d5.
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Parameter Specification

Product Name 5-Propylbenzene-1,3-diol-d5 (Divarinol-d5)

CAS Number 498542-90-8[1]

Chemical Formula C₉H₇D₅O₂

Molecular Weight 157.22 g/mol

Appearance White to Off-White Solid

Solubility Soluble in Methanol, DMSO

Storage Store at 2-8°C, protect from light

Analytical Data Summary
The following tables summarize the quantitative analysis performed to certify this batch of 5-
Propylbenzene-1,3-diol-d5.

Table 2.1: Purity and Isotopic Enrichment
Analytical Test Methodology Result

Chemical Purity HPLC-UV 99.8%

Isotopic Purity Mass Spectrometry (ESI-MS) 99.6%

Deuterium Incorporation ¹H NMR Spectroscopy ≥ 98 atom % D

Table 2.2: Residual Solvents and Water Content
Analytical Test Methodology Result

Residual Solvents
GC-HS (Headspace Gas

Chromatography)
< 0.05%

Water Content Karl Fischer Titration < 0.1%

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://www.benchchem.com/product/b15289376?utm_src=pdf-body
https://www.benchchem.com/product/b15289376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed methodologies for the key analytical tests are provided below for reproducibility and

clarity.

Chemical Purity by High-Performance Liquid
Chromatography (HPLC)
The chemical purity was determined using a standard HPLC method for aromatic compounds.

Instrumentation: Agilent 1260 Infinity II HPLC or equivalent with a Diode Array Detector

(DAD).

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (60:40 v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection: UV at 280 nm.

Injection Volume: 10 µL.

Procedure: A standard solution of the analyte is prepared in the mobile phase. The sample is

injected, and the peak area is compared to the total peak area of all components in the

chromatogram to calculate purity.

Isotopic Purity by Mass Spectrometry (MS)
Isotopic purity is a critical parameter for deuterated standards.[2][3] It was assessed by High-

Resolution Mass Spectrometry (HRMS).

Instrumentation: A Quadrupole Time-of-Flight (Q-TOF) mass spectrometer with an

Electrospray Ionization (ESI) source.

Ionization Mode: ESI positive.

Infusion Solvent: 50:50 Acetonitrile:Water with 0.1% Formic Acid.
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Data Acquisition: Full scan mode from m/z 100-300.

Procedure: The sample is directly infused into the mass spectrometer. The relative intensities

of the ion corresponding to the deuterated species (d5) and any ions corresponding to

lesser-deuterated species (d0 to d4) are measured. Isotopic purity is calculated as the

percentage of the d5 isotopologue relative to the sum of all isotopologues.

Structural Confirmation and Deuterium Incorporation by
¹H NMR
Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm the chemical structure

and determine the degree of deuterium incorporation.[1]

Instrumentation: 400 MHz NMR Spectrometer.

Solvent: DMSO-d6.

Procedure: A proton NMR spectrum is acquired. The absence of signals in the propyl chain

region confirms the high level of deuteration. The degree of deuterium incorporation is

determined by comparing the integral of the residual proton signals in the propyl chain to the

integral of the aromatic protons, using an internal standard for quantification.

Diagrams and Workflows
Visual representations of key processes provide clarity for researchers and analysts.

General Analytical Workflow
The following diagram illustrates the logical workflow for the analysis and certification of a

deuterated standard.
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Figure 1: General Analytical Workflow for a Deuterated Standard
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Caption: Figure 1: General Analytical Workflow for a Deuterated Standard.

Plausible Synthetic Pathway
This diagram outlines a common synthetic route for producing 5-alkylresorcinols, adapted to

show the introduction of deuterium for the target molecule.
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Figure 2: Plausible Synthesis Route for 5-Propylbenzene-1,3-diol-d5
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Caption: Figure 2: Plausible Synthesis Route for 5-Propylbenzene-1,3-diol-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium
labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing)
[pubs.rsc.org]

2. Recent advances in analytical techniques for deuterium isotopic purity of deuterated drugs
| Yao Xue Xue Bao;(12): 1176-1185, 2024. | WPRIM [search.bvsalud.org]

3. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and
monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-
resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15289376?utm_src=pdf-body-img
https://www.benchchem.com/product/b15289376?utm_src=pdf-body
https://www.benchchem.com/product/b15289376?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://search.bvsalud.org/gim/resource/en/wpr-1051795
https://search.bvsalud.org/gim/resource/en/wpr-1051795
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Certificate of Analysis: 5-Propylbenzene-1,3-diol-d5 - A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289376#5-propylbenzene-1-3-diol-d5-certificate-
of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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